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Compound of Interest

Compound Name: Cerium(III) carbonate

Cat. No.: B082857 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

cerium(III) carbonate. It covers its structural, thermal, and solubility characteristics, with a

focus on data relevant to scientific research and its application as a precursor material in

various fields, including the development of advanced materials for biomedical use.

Chemical and Physical Properties
Cerium(III) carbonate is an inorganic salt of cerium in its +3 oxidation state. It typically exists

as a hydrated salt, with the octahydrate (Ce₂(CO₃)₃·8H₂O) being a common form. It is a white

or off-white crystalline powder.

Table 1: General Physicochemical Properties of Cerium(III) Carbonate
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Property Value

Chemical Formula Ce₂(CO₃)₃

Molecular Weight (Anhydrous) 460.26 g/mol

Molecular Weight (Octahydrate) 604.38 g/mol

Appearance White to off-white powder

Density (Anhydrous) 4.83 g/cm³

Solubility in Water Very slightly soluble; reported Ksp ~5.9 x 10⁻¹³

Solubility in Other Solvents
Soluble in strong mineral acids (with

effervescence)

Crystal Structure
The crystal structure of cerium(III) carbonate hydrates has been a subject of study. The

anhydrous form is less common. The hydrated forms, such as Ce₂(CO₃)₃·8H₂O, have been

characterized. For instance, cerium(III) carbonate octahydrate has been reported to have an

orthorhombic crystal system.

Table 2: Crystallographic Data for Cerium(III) Carbonate Hydrate

Parameter Value

Crystal System Orthorhombic

Space Group Pcen

Lattice Constants a = 6.94 Å, b = 9.28 Å, c = 12.16 Å

Thermal Decomposition
The thermal decomposition of hydrated cerium(III) carbonate is a multi-step process that

ultimately yields cerium(IV) oxide (CeO₂), a technologically significant material. The process

involves dehydration followed by the decomposition of the anhydrous carbonate through an

intermediate oxycarbonate phase.
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Table 3: Thermal Decomposition Stages of Cerium(III) Carbonate Hydrate (Typical)

Temperature Range
(°C)

Process Mass Loss Product

~80 - 250 °C Dehydration
Loss of water

molecules
Anhydrous Ce₂(CO₃)₃

~280 - 400 °C
Initial Carbonate

Decomposition
Loss of CO and CO₂

Cerium(III)

oxycarbonate (e.g.,

Ce₂O(CO₃)₂)

~400 - 600 °C
Final Decomposition

and Oxidation
Loss of CO₂

Cerium(IV) oxide

(CeO₂)

Note: The exact temperatures can vary depending on factors such as heating rate and

atmospheric conditions.

The overall decomposition reaction can be summarized as: 2 Ce₂(CO₃)₃·8H₂O(s) + O₂(g) → 4

CeO₂(s) + 6 CO₂(g) + 16 H₂O(g)

Below is a diagram illustrating the logical pathway of the thermal decomposition process.

Ce₂(CO₃)₃·8H₂O
(Hydrated Cerium(III) Carbonate)

Ce₂(CO₃)₃
(Anhydrous Cerium(III) Carbonate)

~80-250°C
- 8H₂O Ce₂O(CO₃)₂

(Cerium(III) Oxycarbonate)

~280-400°C
- CO, -CO₂ CeO₂

(Cerium(IV) Oxide)

~400-600°C
- 2CO₂, +O₂

Click to download full resolution via product page

Caption: Thermal decomposition pathway of hydrated cerium(III) carbonate.

Experimental Protocols
This protocol describes a common laboratory-scale method for synthesizing cerium(III)
carbonate.
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Materials:

Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O) or Cerium(III) chloride heptahydrate

(CeCl₃·7H₂O)

Sodium carbonate (Na₂CO₃) or Ammonium carbonate ((NH₄)₂CO₃)

Deionized water

Beakers, magnetic stirrer, filtration apparatus (e.g., Büchner funnel), drying oven

Procedure:

Prepare Reactant Solutions:

Prepare a 0.1 M solution of the cerium(III) salt in deionized water.

Prepare a 0.15 M solution of the carbonate salt in deionized water. A slight excess of

carbonate ensures complete precipitation.

Precipitation:

Slowly add the cerium(III) salt solution to the vigorously stirring carbonate solution at room

temperature.

A white precipitate of cerium(III) carbonate hydrate will form immediately.

Aging:

Continue stirring the suspension for 1-2 hours to allow the precipitate to age, which can

improve its filterability and crystallinity.

Washing:

Separate the precipitate from the supernatant by filtration.

Wash the precipitate several times with deionized water to remove any unreacted salts

and by-products.
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Drying:

Dry the collected solid in a drying oven at a low temperature (e.g., 60-80 °C) for several

hours to obtain the hydrated cerium(III) carbonate powder.

The following diagram illustrates the experimental workflow for this synthesis.

Prepare Ce³⁺ Salt Solution
(e.g., Ce(NO₃)₃)

Mix Solutions
(Slowly add Ce³⁺ to CO₃²⁻)

Prepare Carbonate Solution
(e.g., Na₂CO₃)

Age Precipitate
(Stir for 1-2 hours)

Filter and Wash
(with Deionized Water)

Dry Solid
(60-80 °C)

Final Product:
Ce₂(CO₃)₃·nH₂O Powder

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of cerium(III) carbonate.
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Objective: To determine the thermal decomposition profile and stoichiometry of the hydrated

salt.

Methodology:

Sample Preparation: Place a small, accurately weighed amount (e.g., 5-10 mg) of the

cerium(III) carbonate powder into an alumina or platinum TGA crucible.

Instrument Setup:

Place the crucible in the TGA instrument.

Purge the furnace with an inert gas (e.g., nitrogen) or an oxidizing gas (e.g., air or

synthetic air) at a constant flow rate (e.g., 20-50 mL/min). Air is typically used to facilitate

the oxidation to CeO₂.

Thermal Program:

Heat the sample from room temperature to approximately 800-1000 °C.

Use a constant heating rate, typically 10 °C/min.

Data Analysis:

Record the mass of the sample as a function of temperature.

The resulting TGA curve will show distinct steps corresponding to the mass losses during

dehydration and decomposition. The derivative of this curve (DTG) can be used to identify

the temperatures of maximum decomposition rate for each step.

Relevance in Drug Development and Research
While cerium(III) carbonate itself is not a therapeutic agent, it is a critical precursor for the

synthesis of cerium oxide nanoparticles (nanoceria, CeO₂). Nanoceria has garnered significant

attention in the biomedical field due to its unique redox properties, acting as a regenerative

antioxidant.

Applications of Nanoceria Derived from Cerium(III) Carbonate:
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Antioxidant Therapy: Nanoceria can scavenge reactive oxygen species (ROS), which are

implicated in a wide range of diseases, including inflammatory conditions and

neurodegenerative disorders.

Drug Delivery: The high surface area of nanoceria allows for the loading and targeted

delivery of various therapeutic agents.

Enzyme Mimics: It exhibits catalase and superoxide dismutase mimetic activities, helping to

protect cells from oxidative stress.

The synthesis of nanoceria often involves the controlled thermal decomposition (calcination) of

a cerium(III) carbonate precursor. The properties of the final nanoceria (e.g., particle size,

surface area, and defect concentration) are highly dependent on the characteristics of the initial

carbonate and the calcination conditions. Therefore, a thorough understanding and control of

the physicochemical properties of cerium(III) carbonate are paramount for producing high-

quality, functional nanomaterials for drug development and other biomedical applications.

To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Cerium(III) Carbonate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b082857#physicochemical-properties-of-
cerium-iii-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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